Cas no 13286-90-3 (3-methyl-1-(methylsulfanyl)butane)
13286-90-3 structure
Product Name:3-methyl-1-(methylsulfanyl)butane
CAS No:13286-90-3
MF:C12H26S
MW:202.399842739105
CID:899261
Update Time:2025-04-19
3-methyl-1-(methylsulfanyl)butane Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1-(methylsulfanyl)butane
- 3-methyl-1-methylsulfanylbutane
- Isoamylmethyl sulfide
- (3-Methylbutyl) methyl sulfide
- 5-Methyl-2-thiahexane
- Methyl isopentyl sulfide
- Sulfide, isopentyl methyl
- Isopentylmethyl sulfide
-
- Inchi: 1S/C12H26S/c1-11(2)7-5-9-13-10-6-8-12(3)4/h11-12H,5-10H2,1-4H3
- InChI Key: AUAULOFPFDHGLQ-UHFFFAOYSA-N
- SMILES: S(CCCC(C)C)CCCC(C)C
Computed Properties
- Exact Mass: 118.08172
Experimental Properties
- Density: 0.8380
- Melting Point: -96.69°C (estimate)
- Boiling Point: 138°C
- Refractive Index: 1.4278 (estimate)
- PSA: 0
- LogP: 2.39550
3-methyl-1-(methylsulfanyl)butane Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
13286-90-3 (3-methyl-1-(methylsulfanyl)butane) Related Products
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